Cas no 67602-06-6 (3-Methoxy-5-phenylpyrazin-2-amine)

• Product Name: 3-Methoxy-5-phenylpyrazin-2-amine
• CAS No: 67602-06-6
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 1032802
• PubChem ID: 11030863
• Update Time: 2025-10-16

3-Methoxy-5-phenylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-phenylpyrazin-2-amine
• 2-amino-3-methoxy-5-phenylpyrazine
• SCHEMBL2581392
• 67602-06-6
• 3-Methoxy-5-phenyl-2-pyrazinamine
• SBRMNOIHSDNWNU-UHFFFAOYSA-N
• 3-Methoxy-5-phenyl-pyrazin-2-ylamine
• DTXSID90452574
• DB-329867

• Inchi： 1S/C11H11N3O/c1-15-11-10(12)13-7-9(14-11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,12,13)
• InChI Key： SBRMNOIHSDNWNU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(N)N=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 201.09033
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.03

Additional information on 3-Methoxy-5-phenylpyrazin-2-amine

Introduction to 3-Methoxy-5-phenylpyrazin-2-amine (CAS No. 67602-06-6)

3-Methoxy-5-phenylpyrazin-2-amine, with the CAS number 67602-06-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methoxy group and a phenyl substituent on the pyrazine ring imparts unique chemical and biological properties to this molecule, making it an intriguing subject for both academic and industrial investigations.

The chemical structure of 3-Methoxy-5-phenylpyrazin-2-amine is characterized by a pyrazine ring with a methoxy group at the 3-position and a phenyl group at the 5-position. The methoxy group is an electron-donating substituent that can influence the electronic properties of the molecule, potentially affecting its reactivity and biological activity. The phenyl group, on the other hand, provides additional steric and electronic effects, contributing to the overall stability and bioavailability of the compound.

In recent years, 3-Methoxy-5-phenylpyrazin-2-amine has been studied for its potential therapeutic applications in various diseases. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta, making it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-Methoxy-5-phenylpyrazin-2-amine has also been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 3-Methoxy-5-phenylpyrazin-2-amine may have significant potential in cancer therapy, particularly in combination with other anticancer drugs.

The pharmacokinetic properties of 3-Methoxy-5-phenylpyrazin-2-amine have also been explored to understand its suitability for drug development. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its effective use as a therapeutic agent. Additionally, its low toxicity profile makes it a promising candidate for further clinical evaluation.

In terms of synthetic methods, several approaches have been developed to synthesize 3-Methoxy-5-phenylpyrazin-2-amine. One common method involves the reaction of 3-methoxypyrazine with phenylboronic acid under palladium-catalyzed conditions. This method provides high yields and good purity, making it suitable for large-scale production. Another approach involves the condensation of 2-amino-nicotinic acid with phenylacetonitrile followed by methylation, which also yields the desired product efficiently.

The biological activity of 3-Methoxy-5-phenylpyrazin-2-amine has been further elucidated through various in vitro and in vivo studies. For instance, cell-based assays have shown that this compound can effectively inhibit the proliferation of human cancer cell lines such as MCF7 (breast cancer) and A549 (lung cancer). In animal models, it has demonstrated significant anti-inflammatory effects in models of acute inflammation and chronic inflammatory diseases.

The potential therapeutic applications of 3-Methoxy-5-phenylpyrazin-2-amine are not limited to inflammation and cancer. Recent studies have also explored its neuroprotective properties. Research has shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that 3-Methoxy-5-phenylpyrazin-2-amine may have potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, 3-Methoxy-5-phenylpyrazin-2-amine (CAS No. 67602-06-6) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacokinetic properties and low toxicity profile, makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.